Cas no 1261838-77-0 (2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261838-77-0
• MF: C₁₂H₈ClF₃N₂O
• MW: 288.652932167053
• CID: 4798742
• Update Time: 2025-07-22

2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H8ClF3N2O/c13-10-5-8(6-18-11(10)17)7-1-3-9(4-2-7)19-12(14,15)16/h1-6H,(H2,17,18)
• InChI Key： DNMCYMYWZSBWMS-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 3.9
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine

Introduction to 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261838-77-0)

2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by its CAS number 1261838-77-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this pyridine derivative incorporates a chlorine substituent at the 3-position and an amino group at the 2-position, alongside a phenyl ring bearing a trifluoromethoxy group at the 4-position. Such a configuration imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The synthesis and characterization of 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine have been extensively studied in recent years, with researchers exploring various synthetic pathways to optimize yield and purity. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Furthermore, the chlorine atom at the 3-position provides a reactive site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

In the context of contemporary pharmaceutical research, 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine has been investigated for its potential role in addressing various therapeutic challenges. Recent studies have highlighted its utility in the design of inhibitors targeting kinases and other enzymes implicated in cancer progression. The pyridine core is a common motif in kinase inhibitors, and modifications to this scaffold can significantly alter binding affinity and selectivity. The introduction of fluorinated aromatic groups, such as the trifluoromethoxy moiety, has been shown to improve pharmacokinetic properties, including bioavailability and resistance profiles.

One particularly intriguing aspect of 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine is its potential application in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, thereby inhibiting viral replication. Preliminary computational studies have suggested that modifications to the phenyl ring can enhance binding affinity to specific viral targets. This has spurred interest in exploring its derivatives as candidates for treating emerging infectious diseases.

The impact of fluorine atoms on drug efficacy cannot be overstated. The electron-withdrawing nature of fluorine atoms can modulate electronic properties, influencing both potency and selectivity. In 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine, the trifluoromethoxy group not only enhances lipophilicity but also contributes to metabolic stability by resisting oxidative degradation. This characteristic is particularly advantageous in oral formulations where first-pass metabolism can significantly reduce drug bioavailability.

Another area of interest is the use of 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine as a building block for more complex heterocyclic compounds. By incorporating additional functional groups or linking multiple pyridine units, chemists can generate novel scaffolds with enhanced biological activity. Such derivatives have shown promise in preclinical models for treating neurological disorders, where precise modulation of receptor interactions is crucial.

The synthesis of 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine typically involves multi-step organic reactions, often starting from commercially available precursors such as pyridine derivatives and aromatic halides. Advanced synthetic techniques like cross-coupling reactions have been employed to introduce the desired substituents efficiently. The optimization of reaction conditions is critical to achieving high yields while minimizing byproduct formation.

In conclusion, 2-Amino-3-chloro-5-(4-(trifluoromethoxy)phenyl)pyridine represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential. Its unique combination of electronic and steric properties makes it a versatile scaffold for drug discovery. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.